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Compound Name: Dithioformic acid

CAS No.: 4472-10-0

Cat. No.: B12793677

Get Quote

Introduction

Dithioformic acid (HC(S)SH) is a sulfur-bearing analogue of formic acid and a molecule of

significant interest in the field of astrochemistry. Molecules containing the thiol group (–SH) are

considered crucial for understanding the prebiotic chemistry that may lead to the formation of

amino acids.[1][2] The recent first detection of dithioformic acid in the interstellar medium

(ISM) has opened a new avenue for investigating sulfur chemistry and its role in the formation

of complex organic molecules (COMs).[2][3][4][5][6][7][8][9] These application notes provide a

summary of the current understanding of dithioformic acid in astrophysical environments,

along with protocols for its detection and chemical modeling.

Role in Astrochemistry and the Interstellar Medium
The study of sulfur-bearing molecules in the ISM is essential for understanding the overall

chemical complexity of star-forming regions. While over three hundred molecules have been

detected in space, only a small fraction contain sulfur.[5] Dithioformic acid is a key species as

it is chemically linked to carbon disulfide (CS₂), a significant reservoir of sulfur on icy dust

grains.[3]
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The first and only detection of the trans-conformer of dithioformic acid (t-HC(S)SH) was made

toward the hot corino NGC 1333 IRAS 4A2, a dense and warm region surrounding a young

star.[2][3][4][5][6][7][8][9] This discovery confirms its presence in the ISM and provides a

valuable data point for chemical models that aim to explain the distribution and abundance of

sulfur-containing COMs. The presence of the thiol group in dithioformic acid is particularly

noteworthy due to its role in the polymerization of amino acids, suggesting a potential link to

prebiotic chemistry.[1][2][3][4][5][6][7][8][9]

Quantitative Data
The following table summarizes the quantitative data from the initial detection of t-dithioformic
acid and related modeling.

Parameter Value Source Region Reference

Column Density of t-

HC(S)SH

(2.63 ± 0.32) × 10¹⁵

cm⁻²
NGC 1333 IRAS 4A2 [1][2][3][4][5][6][7][8][9]

Excitation

Temperature
255 ± 32 K NGC 1333 IRAS 4A2 [1][2][3][4][5][6][7][8][9]

Fractional Abundance

of t-HC(S)SH (w.r.t.

H₂)

(2.53 ± 0.68) × 10⁻⁹ NGC 1333 IRAS 4A2 [1][2][3][4][5][6][7][8][9]

Column Density Ratio

of t-HC(S)SH to t-

HCOOH

0.36 ± 0.02 NGC 1333 IRAS 4A2 [1][3][4][6][7][8][9]

Modeled Peak

Abundance of

HC(S)SH on Grain

Surfaces

3.17 × 10⁻⁹ Chemical Model [3]

Upper-limit Column

Density of t-HC(S)SH
≤ 3.6 × 10¹³ cm⁻² Orion KL [3]
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Protocol 1: Observational Detection of Dithioformic Acid
with ALMA
This protocol outlines the general steps for the detection of dithioformic acid in a hot corino

using the Atacama Large Millimeter/submillimeter Array (ALMA).

1. Target Selection and Observational Setup:

Target: Select a chemically rich hot corino or hot molecular core known to harbor complex

organic molecules. NGC 1333 IRAS 4A2 is the primary example.[3]

Telescope: Atacama Large Millimeter/submillimeter Array (ALMA).

Band: ALMA Band 7 is suitable for targeting high-intensity transitions of t-HC(S)SH.[3]

Frequency Range: Center observations around frequencies where quantum chemical

models predict strong rotational transitions. The initial detection utilized frequency ranges

between 349.75 GHz and 364.33 GHz.[3]

Correlator Setup: Configure the correlator to provide high spectral resolution to resolve the

molecular lines from the background.

2. Data Calibration and Imaging:

Software: Use the Common Astronomy Software Application (CASA) for data reduction.[6]

Calibration Pipeline: Employ the standard ALMA data-reduction pipeline.[6]

Flux Calibration: Use a standard flux calibrator model, such as the Perley-Butler 2017 model,

with the CASA task setjy.[6]

Bandpass and Phase Calibration: Perform bandpass and phase calibration using appropriate

calibrator sources observed during the observing run.

Data Flagging: Flag bad channels and antenna data using pipeline tasks like

hifa_bandpassflag and hifa_flagdata.[6]
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Imaging: Use the tclean task in CASA to create spectral data cubes from the calibrated

visibilities.

3. Spectral Analysis:

Spectrum Extraction: Extract the molecular spectra from the data cubes for the target

source.

Line Identification: Compare the observed spectral features with the laboratory-derived

spectroscopic parameters for t-HC(S)SH.

LTE Modeling: Assume Local Thermodynamic Equilibrium (LTE) to model the observed

emission lines. This allows for the determination of the column density and excitation

temperature.

Abundance Calculation: Calculate the fractional abundance of t-HC(S)SH with respect to

molecular hydrogen (H₂) by using a known H₂ column density for the source.

Protocol 2: Chemical Modeling of Dithioformic Acid
Formation
This protocol describes the use of a gas-grain chemical code to model the formation of

dithioformic acid in the ISM.

1. Model Selection and Setup:

Code: Utilize a time-dependent gas-grain chemical code such as UCLCHEM.[2][3][4][5][6][7]

[8][9][10] UCLCHEM is an open-source code that models the chemical evolution in various

astrophysical environments.[4][5][10]

Physical Model: Employ a two-phase warm-up model.

Phase 1 (Collapse): Simulate the free-fall collapse of a diffuse cloud to form a dense core.

This establishes the initial conditions for the grain-surface chemistry.

Phase 2 (Warm-up): Simulate the gradual warming of the dense core, mimicking the

environment of a hot corino where a young star heats its surroundings. This phase models
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the sublimation of molecules from dust grains into the gas phase.

2. Chemical Network:

Reaction Database: Use a comprehensive database of chemical reactions, such as the

UMIST or KIDA databases.

Custom Reactions: Add the relevant formation and destruction pathways for dithioformic
acid to the network. The key formation route is the barrierless radical-radical reaction

between CSSH and H on grain surfaces.[1][3][4][6][7][8][9]

HS + CS -> CSSH (on grain)

CSSH + H -> HC(S)SH (on grain)

Also include potential gas-phase reactions and destruction pathways.[3]

3. Running the Model and Analysis:

Input Parameters: Define the initial elemental abundances and physical parameters of the

cloud, such as density and temperature profiles for the collapse and warm-up phases.

Execution: Run the UCLCHEM model to solve the network of differential equations that

describe the change in species abundances over time.

Output Analysis: Plot the fractional abundance of HC(S)SH as a function of time for both the

gas phase and on the grain surfaces.

Comparison: Compare the peak modeled abundance with the observationally derived

abundance to validate the proposed formation pathways. The modeled abundance of

HC(S)SH should be similar to the observed value at a timescale consistent with the age of

the hot corino.[3]
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Caption: Proposed formation pathway of dithioformic acid on interstellar grain surfaces.
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Caption: Integrated workflow for the study of dithioformic acid in the ISM.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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